5-(dimethylamino)-2-[2-(1H-pyrrol-1-yl)ethyl]-3(2H)-pyridazinone

• IUPAC Name: 5-(dimethylamino)-2-(2-pyrrol-1-ylethyl)pyridazin-3-one
• InChI: InChI=1S/C12H16N4O/c1-14(2)11-9-12(17)16(13-10-11)8-7-15-5-3-4-6-15/h3-6,9-10H,7-8H2,1-2H3
• InChI Key: LCAKBVZHGIMSRY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=O)N(N=C1)CCN2C=CC=C2
• Molecular Formula: C12H16N4O
• Molecular Weight: 232.28 g/mol

Description

5-(dimethylamino)-2-[2-(1H-pyrrol-1-yl)ethyl]-3(2H)-pyridazinone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as DMPEP and has been found to have unique biochemical and physiological effects that make it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of DMPEP is not fully understood, but it is believed to act as a modulator of the cholinergic system in the brain. This system is involved in cognitive function and memory retention, and DMPEP has been found to enhance the activity of this system.
Biochemical and Physiological Effects:
DMPEP has been found to increase the release of acetylcholine in the brain, which is a neurotransmitter involved in cognitive function and memory retention. The compound has also been found to increase blood flow to the brain, which may contribute to its cognitive-enhancing effects.

Advantages and Limitations for Lab Experiments

One advantage of DMPEP in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is that the compound is relatively expensive and may not be readily available in large quantities.

Future Directions

1. Further studies to understand the exact mechanism of action of DMPEP.
2. Investigation of the potential use of DMPEP in the treatment of other neurological disorders.
3. Exploration of the use of DMPEP in combination with other drugs for enhanced therapeutic effects.
4. Development of more cost-effective synthesis methods for DMPEP.
5. Investigation of the long-term effects of DMPEP use on cognitive function and memory retention.

Synthesis Methods

The synthesis of DMPEP involves the reaction of 2-(1H-pyrrol-1-yl)ethylamine with dimethylformamide dimethyl acetal and 2,3-dichloropyridazine in the presence of a base. The resulting product is purified using column chromatography to obtain DMPEP in high purity.

Scientific Research Applications

DMPEP has been extensively studied for its potential use in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. The compound has been found to have a positive effect on cognitive function and memory retention in animal models.